Cas no 116480-62-7 (3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-amine)

• Product Name: 3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-amine
• CAS No: 116480-62-7
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 1205895
• PubChem ID: 11148867
• Update Time: 2025-10-06

3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine, 3-(1,2,3,6-tetrahydro-1-methyl-4-pyridinyl)-
• 3-(1-METHYL-1,2,3,6-TETRAHYDROPYRIDIN-4-YL)-1H-INDOL-5-AMINE
• 3-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)-1H-indol-5-amine
• 5-amino-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indole
• AKOS015962601
• 116480-62-7
• CHEMBL27752
• J-003447
• 5-amino-3-(1-methyl-1,2,3,6-tetrahydropyr-idin-4-yl)-1H-indole
• BDBM50470814
• TQP0487
• DB-296001
• SCHEMBL7479356
• DTXSID20456949
• DJLPZSNNVNTZRG-UHFFFAOYSA-N
• 3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-amine

• Inchi： 1S/C14H17N3/c1-17-6-4-10(5-7-17)13-9-16-14-3-2-11(15)8-12(13)14/h2-4,8-9,16H,5-7,15H2,1H3
• InChI Key： DJLPZSNNVNTZRG-UHFFFAOYSA-N
• SMILES： N1(C)CC=C(C2=CNC3C=CC(=CC2=3)N)CC1

Computed Properties

• Exact Mass: 227.14241
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 461.0±45.0 °C at 760 mmHg
• Flash Point: 232.6±28.7 °C
• PSA: 45.05
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(1-Methyl-1,2,3,6-tetrahydropyridin-4-yl)-1H-indol-5-amine

3-(1-Methyl-1,2,3,6-Tetrahydropyridin-4-yl)-1H-indol-5-amine: A Comprehensive Overview

3-(1-Methyl-1,2,3,6-Tetrahydropyridin-4-yl)-1H-indol-5-amine (CAS No. 116480-62-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of 3-(1-Methyl-1,2,3,6-Tetrahydropyridin-4-yl)-1H-indol-5-amine is characterized by a tetrahydropyridine ring fused with an indole moiety. The indole ring system is a well-known heterocyclic structure that plays a crucial role in various biological activities. The presence of the tetrahydropyridine group adds complexity to the molecule and potentially enhances its bioavailability and pharmacokinetic properties. Recent studies have highlighted the importance of such fused-ring systems in modulating receptor interactions and enzyme activities.

One of the key areas of research on this compound involves its synthesis. Traditional methods for synthesizing similar compounds often involve multi-step processes with low yields. However, recent advancements in catalytic chemistry have enabled more efficient and scalable syntheses. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate coupling reactions that are critical in constructing the tetrahydropyridine-indole framework. These improvements not only enhance the feasibility of large-scale production but also pave the way for further structural modifications to optimize biological activity.

Pharmacologically, 3-(1-Methyl-1,2,3,6-Tetrahydropyridin-4-yl)-1H-indol-5-amine has shown promising results in preclinical studies. Research indicates that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. For example, studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting potential applications in treating conditions such as arthritis.

The development of novel drug delivery systems has also been a focus area for this compound. Researchers have investigated the use of nanotechnology-based delivery mechanisms to enhance its bioavailability and reduce systemic toxicity. Liposomal encapsulation and polymeric nanoparticles have been proposed as effective carriers for targeted drug delivery. These innovations aim to maximize therapeutic efficacy while minimizing adverse effects.

In terms of safety and toxicity profiles, 3-(1-Methyl-1,2,3,6-Tetrahydropyridin-4-yl)-1H-indol-5-amine has undergone extensive preclinical evaluations. Acute and chronic toxicity studies in animal models have indicated a favorable safety margin when administered within therapeutic dose ranges. However, long-term studies are still required to fully assess its safety profile in humans.

Another critical aspect of research on this compound involves its environmental impact. As pharmaceutical compounds can enter aquatic ecosystems through various pathways, understanding their biodegradability and ecotoxicity is essential. Recent studies have shown that 3-(1-Methyl...) undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological footprint.

Looking ahead, the future of 3-(1-Methyl...) lies in its potential translation into clinical practice. Ongoing phase I clinical trials are evaluating its safety and pharmacokinetics in healthy volunteers. If successful, phase II trials will explore its efficacy in treating specific indications such as Alzheimer's disease or inflammatory disorders.

In conclusion, 3-(1-Methyl...) represents a promising compound with diverse applications in medicine and pharmacology. Its unique chemical structure combined with innovative synthesis methods and delivery systems positions it as a candidate for future therapeutic interventions. Continued research will undoubtedly unlock further insights into its potential benefits and contribute to advancing healthcare solutions.